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Compound of Interest

Compound Name: ATTO 532 NHS ester

Cat. No.: B12378597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

covalent labeling of proteins with ATTO 532 NHS ester. This fluorescent dye is a valuable tool

for a wide range of applications, including fluorescence microscopy, flow cytometry, and single-

molecule detection.

Introduction to ATTO 532 NHS Ester
ATTO 532 is a fluorescent label derived from the well-known dye Rhodamine 6G.[1][2][3][4] It

exhibits strong absorption, high fluorescence quantum yield, and excellent thermal and

photostability, making it highly suitable for sensitive and high-resolution imaging techniques.[1]

[2][3][4] The N-hydroxysuccinimidyl (NHS) ester functional group allows for the straightforward

and efficient labeling of primary amino groups (-NH₂) present on proteins, such as the N-

terminus and the side chains of lysine residues, forming a stable amide bond.[5][6][7]

Quantitative Data Summary
The following table summarizes the key quantitative properties of ATTO 532.
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Property Value Reference

Excitation Maximum (λex) 532 nm [8][9]

Emission Maximum (λem) 552 nm [8][9]

Molar Extinction Coefficient

(εmax)
1.15 x 10⁵ M⁻¹ cm⁻¹ [8]

Fluorescence Quantum Yield

(ηfl)
90% [8]

Fluorescence Lifetime (τfl) 3.8 ns [8]

Molecular Weight (MW) 1081 g/mol [8]

Experimental Protocols
This section outlines a detailed protocol for labeling proteins with ATTO 532 NHS ester. The

protocol is generalized for IgG antibodies but can be adapted for other proteins.

Materials and Reagents
Protein to be labeled (e.g., IgG antibody)

ATTO 532 NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[1][5][8]

Labeling Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.3-8.5[6][8][10][11][12] (or 50mM

Sodium Phosphate buffer, pH 7.2-8.0[13])

Purification Column: Sephadex® G-25 or equivalent size-exclusion chromatography

column[8][14]

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Bovine Serum Albumin (BSA) (optional, for stabilization)[5][10]

Sodium Azide (optional, for storage)[10][15]
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Caption: Workflow for labeling proteins with ATTO 532 NHS ester.

Detailed Protocol
1. Preparation of Protein Solution:
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Dissolve the protein in the labeling buffer (0.1 M sodium bicarbonate, pH 8.3) to a final

concentration of 2.5 mg/mL.[10]

Important: The protein solution must be free of amine-containing substances such as Tris,

glycine, or ammonium salts, as these will compete with the labeling reaction.[8][10][14] If

necessary, dialyze the protein against a suitable buffer like PBS before adjusting the pH for

labeling.[7][8]

2. Preparation of ATTO 532 NHS Ester Stock Solution:

Allow the vial of ATTO 532 NHS ester to warm to room temperature before opening to

prevent moisture condensation.[1]

Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO or DMF.[10] For

example, add 100 µL of DMSO to 1 µmol of the dye.[10]

Vortex briefly to ensure the dye is fully dissolved.[10] This solution should be prepared fresh

immediately before use.[1][13][14]

3. Labeling Reaction:

The optimal molar ratio of dye to protein for achieving a suitable degree of labeling (DOL)

can vary. A common starting point for IgG antibodies is a 10:1 to 20:1 molar excess of dye.

[15]

While gently stirring, add the calculated volume of the ATTO 532 NHS ester stock solution to

the protein solution.[5]

Incubate the reaction mixture for 1 hour at room temperature, protected from light.[5][8][10]

Gentle stirring or rotation during incubation can improve labeling efficiency.[5]

4. Purification of the Labeled Protein:

Immediately after the incubation, purify the labeled protein from the unreacted dye and

hydrolysis byproducts.[6]

Size-exclusion chromatography is a commonly used method.[6][8][14]
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Equilibrate a Sephadex G-25 column with PBS (pH 7.2-7.4).[8][14]

Apply the reaction mixture to the top of the column.[5]

Elute the column with PBS. The first colored band to elute will be the labeled protein,

followed by a slower-moving band of the free dye.[14]

Alternative purification methods include dialysis and ultrafiltration.[6]

5. Determination of the Degree of Labeling (DOL):

The DOL, which is the average number of dye molecules per protein molecule, can be

determined spectrophotometrically.

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and 532 nm

(for ATTO 532).

The DOL can be calculated using the following formula:

DOL = (A_max × ε_protein) / ((A_280 - (A_max × CF_280)) × ε_dye)

Where:

A_max is the absorbance at 532 nm.

A_280 is the absorbance at 280 nm.

ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹

cm⁻¹ for IgG).

ε_dye is the molar extinction coefficient of ATTO 532 at 532 nm (115,000 M⁻¹ cm⁻¹).

CF_280 is the correction factor for the dye's absorbance at 280 nm (0.09 for ATTO 532).

[8]

6. Storage of the Labeled Protein:

Store the purified protein conjugate at 4°C for short-term storage (up to two months) in the

presence of 2 mM sodium azide and protected from light.[15]
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For long-term storage, add a stabilizing protein like BSA to a final concentration of 0.1%,

aliquot into single-use vials, and store at -20°C or -80°C.[7][10][15] Avoid repeated freeze-

thaw cycles.[7]

Signaling Pathway Example: Receptor-Mediated
Endocytosis
Proteins labeled with ATTO 532 can be used to visualize and track their movement and

interactions within cellular signaling pathways. One such example is receptor-mediated

endocytosis.
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Caption: Visualization of receptor-mediated endocytosis using a labeled ligand.
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Issue Possible Cause Suggested Solution

Low Degree of Labeling - Low protein concentration

- Concentrate the protein

solution to at least 2 mg/mL.[8]

[16][17]

- Presence of amine-

containing buffers

- Dialyze the protein against an

amine-free buffer before

labeling.[8][14]

- Incorrect pH of labeling buffer

- Ensure the pH is between 8.3

and 8.5 for optimal reaction

efficiency.[6][11][12][16]

- Hydrolyzed NHS ester

- Prepare the dye stock

solution fresh immediately

before use.[1][13][14]

Precipitation of Protein
- High concentration of organic

solvent

- Keep the volume of added

DMSO or DMF to a minimum.

High Background

Fluorescence

- Incomplete removal of free

dye

- Ensure thorough purification

using size-exclusion

chromatography or dialysis.[6]

[8][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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